2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-propylacetamide

• IUPAC Name: 2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-propylacetamide
• InChI: InChI=1S/C10H14N6O2/c1-3-4-11-7(17)5-16-6-12-9-8(10(16)18)13-14-15(9)2/h6H,3-5H2,1-2H3,(H,11,17)
• InChI Key: LCZRFPIDTSAZCA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C=NC2=C(C1=O)N=NN2C
• Molecular Formula: C10H14N6O2
• Molecular Weight: 250.26 g/mol

Description

2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-propylacetamide is a useful research compound. Its molecular formula is C10H14N6O2 and its molecular weight is 250.26 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-propylacetamide is 250.11782371 g/mol and the complexity rating of the compound is 371. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-propylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-propylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrido[2,3-d]pyrimidines, have been found to exhibit a wide range of biological activities . They are known to interact with various enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biological processes, including metabolism, neural signaling, and hormone regulation.

Mode of Action

Compounds with similar structures are known to interact with their targets through specific interactions . For instance, the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects . These activities suggest that these compounds may affect a variety of biochemical pathways related to cell growth, immune response, pain sensation, oxidative stress, viral replication, and tuberculosis infection.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures . These studies can provide insights into the compound’s bioavailability and its potential interactions with the body.

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities . These activities suggest that these compounds may have various effects at the molecular and cellular levels, such as inhibiting cell growth, killing microbes, reducing pain and inflammation, neutralizing free radicals, inhibiting viral replication, and combating tuberculosis infection.

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially affect the action of similar compounds